Cas no 61699-67-0 (3-Cyclobutene-1,2-dione, 3,4-bis(3-methylbutoxy)-)

• Product name: 3-Cyclobutene-1,2-dione, 3,4-bis(3-methylbutoxy)-
• CAS No: 61699-67-0
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 469446
• PubChem ID: 71393232

3-Cyclobutene-1,2-dione, 3,4-bis(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(3-methylbutoxy)-
• 3,4-bis(3-methylbutoxy)cyclobut-3-ene-1,2-dione
• DTXSID10815006
• 61699-67-0

• Inchi： InChI=1S/C14H22O4/c1-9(2)5-7-17-13-11(15)12(16)14(13)18-8-6-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： QIBMXCGNHXRSFJ-UHFFFAOYSA-N
• SMILES： CC(C)CCOC1=C(C(=O)C1=O)OCCC(C)C

Computed Properties

• Exact Mass: 254.15186
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 52.6